Cas no 239483-09-1 (tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate)

Tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate is a chiral Boc-protected amine intermediate widely used in organic synthesis and pharmaceutical research. Its key advantages include high stereochemical purity, stability under standard handling conditions, and versatility as a building block for peptidomimetics and bioactive compounds. The Boc-protecting group facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The pyrrolidine scaffold and ethylamine side chain enhance its utility in constructing complex molecular architectures, particularly in drug discovery. This compound is often employed in asymmetric synthesis, offering reliable reactivity and compatibility with a range of coupling reagents. Its well-defined structure ensures reproducibility in multi-step synthetic routes.
tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate structure
239483-09-1 structure
Product Name:tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate
CAS No:239483-09-1
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD04115291
CID:252980
PubChem ID:7016511
Update Time:2025-05-27

tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate
    • (S )-2-(2-AMINO-ETHYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-2-(Aminoethyl)-1-Boc-pyrrolidine
    • (S)-2-(Aminoethyl)-1-N-Boc-pyrrolidine
    • 1-Pyrrolidinecarboxylicacid, 2-(2-aminoethyl)-, 1,1-dimethylethyl ester, (2S)-
    • 2-Ethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate
    • N-Boc-2R-aminoethyl pyrrolidine
    • A13748
    • tert-butyl(2s)-2-(2-aminoethyl)-1-pyrrolidinecarboxylate
    • Q-102873
    • 239483-09-1
    • DS-13480
    • SCHEMBL86228
    • EN300-154303
    • (s)-2-(2-aminoethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-1-Boc-2-(2-aminoethyl)pyrrolidine
    • MFCD04115291
    • (S)-tert-Butyl2-(2-aminoethyl)pyrrolidine-1-carboxylate
    • VCYKQOGWPICUKV-VIFPVBQESA-N
    • DTXSID50426857
    • AKOS016015843
    • (S)-2-aminoethylpyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-2-(aminoethyl)-1-N-Boc-pyrrolidine, AldrichCPR
    • CS-W023203
    • MDL： MFCD04115291
    • Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-8,12H2,1-3H3/t9-/m0/s1
    • InChI Key： VCYKQOGWPICUKV-VIFPVBQESA-N
    • SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CCN)=O

Computed Properties

  • Exact Mass: 214.16800
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.029
  • Melting Point: No data available
  • Boiling Point: 297.5°C at 760 mmHg
  • Flash Point: 133.7±19.8 °C
  • Refractive Index: 1.485
  • PSA: 55.56000
  • LogP: 2.37290

tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate Security Information

tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate Pricemore >>

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